Cas no 1105206-79-8 (2-chloro-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzamide)

• Product Name: 2-chloro-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzamide
• CAS No: 1105206-79-8
• MF: C₂₃H₁₈ClN₃O₃
• MW: 419.860324382782
• CID: 5981131
• PubChem ID: 30867450
• Update Time: 2025-05-25

2-chloro-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzamide
• F5530-0540
• 2-chloro-N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzamide
• AKOS024512613
• 2-chloro-N-[3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide
• VU0493730-1
• 2-chloro-N-[3-(4-methoxyphenyl)-2-methyl-4-oxoquinazolin-6-yl]benzamide
• 1105206-79-8

• Inchi： 1S/C23H18ClN3O3/c1-14-25-21-12-7-15(26-22(28)18-5-3-4-6-20(18)24)13-19(21)23(29)27(14)16-8-10-17(30-2)11-9-16/h3-13H,1-2H3,(H,26,28)
• InChI Key： JIWHHLAHNRAJPQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1C=CC2=C(C=1)C(N(C1C=CC(=CC=1)OC)C(C)=N2)=O)=O

Computed Properties

• Exact Mass: 419.1036691g/mol
• Monoisotopic Mass: 419.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71Ų

Additional information on 2-chloro-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzamide

Recent Advances in the Study of 2-chloro-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzamide (CAS: 1105206-79-8)

The compound 2-chloro-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzamide (CAS: 1105206-79-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinazoline derivative has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-chloro-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzamide to enhance its pharmacological properties. Researchers have employed various synthetic routes to improve yield and purity, with particular emphasis on the introduction of substituents that could modulate its biological activity. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in identifying key structural features responsible for its activity, paving the way for the design of more potent analogs.

In vitro and in vivo studies have demonstrated that this compound exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific kinase enzymes involved in proliferative diseases, suggesting its potential as an anticancer agent. Mechanistic studies have revealed that the compound binds to the ATP-binding site of these kinases, thereby disrupting their signaling pathways. These findings have been corroborated by X-ray crystallography and molecular docking studies, which provide detailed insights into the binding interactions.

Further investigations have explored the pharmacokinetic and pharmacodynamic properties of 2-chloro-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzamide. Studies in animal models have indicated favorable absorption and distribution profiles, although challenges related to metabolism and excretion remain to be addressed. Researchers are currently working on formulation strategies to improve bioavailability and reduce potential toxicity, with the aim of advancing this compound to preclinical development.

The therapeutic potential of this compound extends beyond oncology. Preliminary data suggest that it may also have applications in inflammatory and neurodegenerative diseases, owing to its ability to modulate key signaling pathways involved in these conditions. However, further studies are required to validate these findings and explore the full spectrum of its biological activities.

In conclusion, 2-chloro-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzamide represents a promising candidate for drug development, with demonstrated activity against multiple biological targets. Ongoing research efforts are focused on optimizing its pharmacological properties and elucidating its mechanism of action in greater detail. The compound's versatility and potential for therapeutic application make it a valuable subject of study in the field of chemical biology and medicinal chemistry.